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neocomplanoside neocomplanoside
Brand Name: Vulcanchem
CAS No.: 123442-25-1
VCID: VC0055602
InChI: InChI=1S/C24H24O12/c1-10(25)33-9-16-18(28)20(30)21(31)24(35-16)36-23-19(29)17-14(27)7-13(32-2)8-15(17)34-22(23)11-3-5-12(26)6-4-11/h3-8,16,18,20-21,24,26-28,30-31H,9H2,1-2H3/t16-,18-,20+,21-,24+/m1/s1
SMILES: CC(=O)OCC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)OC)C4=CC=C(C=C4)O)O)O)O
Molecular Formula: C24H24O12
Molecular Weight: 504.4 g/mol

neocomplanoside

CAS No.: 123442-25-1

Main Products

VCID: VC0055602

Molecular Formula: C24H24O12

Molecular Weight: 504.4 g/mol

neocomplanoside - 123442-25-1

CAS No. 123442-25-1
Product Name neocomplanoside
Molecular Formula C24H24O12
Molecular Weight 504.4 g/mol
IUPAC Name [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-4-oxochromen-3-yl]oxyoxan-2-yl]methyl acetate
Standard InChI InChI=1S/C24H24O12/c1-10(25)33-9-16-18(28)20(30)21(31)24(35-16)36-23-19(29)17-14(27)7-13(32-2)8-15(17)34-22(23)11-3-5-12(26)6-4-11/h3-8,16,18,20-21,24,26-28,30-31H,9H2,1-2H3/t16-,18-,20+,21-,24+/m1/s1
Standard InChIKey DDGCBCUITQFEFG-ZTHZTRLZSA-N
Isomeric SMILES CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)OC)C4=CC=C(C=C4)O)O)O)O
SMILES CC(=O)OCC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)OC)C4=CC=C(C=C4)O)O)O)O
Canonical SMILES CC(=O)OCC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)OC)C4=CC=C(C=C4)O)O)O)O
Synonyms neocomplanoside
PubChem Compound 5487254
Last Modified Nov 11 2021
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